4-(aminomethyl)-N-ethylbenzamide hydrochloride
Description
4-(Aminomethyl)-N-ethylbenzamide hydrochloride (4-AMEB-HCl) is a synthetic organic compound that has been widely used in scientific research applications. It is a derivative of benzamide, an aromatic amide, and is composed of an aminomethyl group bonded to an ethyl group, both of which are attached to a benzamide moiety. 4-AMEB-HCl is an important compound in the study of the biochemical and physiological effects of various drugs and has been used to study the mechanism of action of these drugs.
Scientific Research Applications
Applications in Medical Research and Pharmacology
Antiemetic Efficacy in Cytostatic Therapy
- Research on metoclopramide, a compound with a similar amide structure, demonstrates its effectiveness as an antiemetic agent in chemotherapy, highlighting the potential of structurally related amides in managing chemotherapy-induced nausea and vomiting (Vergin, Köhler, & Senn, 1984).
Local Anesthetic Applications and Associated Risks
- Studies on ethyl chloride and benzocaine, compounds used as local anesthetics, shed light on their use in medical procedures and the associated risks of allergic reactions and contact dermatitis, providing a context for evaluating similar risks in related compounds (Jl, Morera Bs, Colom Lp, & Gálvez Lozano Jm, 2009).
Investigation of Parabens in Consumer Products
- Extensive research on parabens, including their occurrence in consumer products and potential health risks, offers a framework for understanding the environmental and health impacts of widely used chemicals in pharmaceuticals and personal care products. This research is relevant for assessing the safety and regulatory considerations of related compounds (Zhang et al., 2020).
properties
IUPAC Name |
4-(aminomethyl)-N-ethylbenzamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O.ClH/c1-2-12-10(13)9-5-3-8(7-11)4-6-9;/h3-6H,2,7,11H2,1H3,(H,12,13);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOPNPRCACHRDJM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=CC=C(C=C1)CN.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(aminomethyl)-N-ethylbenzamide hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-amino-6-(3,4-dimethoxyphenethyl)-7-methyl-4-(4-nitrophenyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile](/img/structure/B2763205.png)
![4-((2-methylbenzyl)thio)-1-(pyridin-4-ylmethyl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one](/img/structure/B2763209.png)
![2-[2-(2-ethoxyethyl)-1-oxoisoquinolin-5-yl]oxy-N,N-di(propan-2-yl)acetamide](/img/structure/B2763210.png)
![2-[(3,4-dichlorophenyl)sulfanyl]-N-(4-methoxyphenyl)acetamide](/img/structure/B2763215.png)
